Cas no 162213-03-8 (2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine)

• Product Name: 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine
• CAS No: 162213-03-8
• MF: C₄₁H₃₉N₃O₂
• MW: 605.767270326614
• CID: 1083182
• PubChem ID: 11061079
• Update Time: 2025-05-18

2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis((S)-4-isopropyl-5,5-diphenyl-4,5-dihydrooxazol-2-yl)pyridine
• 2,6-Bis[(4S)-4,5-dihydro-4-(1-Methylethyl)-5,5-diphenyl-2-oxazolyl]-pyridine
• 2,6-Bis[(4S)-4-isopropyl-5,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl ]pyridine
• 2,6-Bis[(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolyl]pyridine
• CS-0145092
• BS-49529
• (4S)-2-[6-[(4S)-5,5-diphenyl-4-propan-2-yl-4H-1,3-oxazol-2-yl]pyridin-2-yl]-5,5-diphenyl-4-propan-2-yl-4H-1,3-oxazole
• EN300-7357796
• 162213-03-8
• E78431
• AMY25976
• SCHEMBL23883196
• 2,6-bis[(4S)-5,5-diphenyl-4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]pyridine
• 2,6-BIS[(4S)-4-ISOPROPYL-5,5-DIPHENYL-4H-1,3-OXAZOL-2-YL]PYRIDINE
• 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine

• Inchi： 1S/C41H39N3O2/c1-28(2)36-40(30-18-9-5-10-19-30,31-20-11-6-12-21-31)45-38(43-36)34-26-17-27-35(42-34)39-44-37(29(3)4)41(46-39,32-22-13-7-14-23-32)33-24-15-8-16-25-33/h5-29,36-37H,1-4H3/t36-,37-/m0/s1
• InChI Key： VUJKULRKYWRJLV-BCRBLDSWSA-N
• SMILES： O1C(C2C=CC=C(C3=N[C@@H](C(C)C)C(C4C=CC=CC=4)(C4C=CC=CC=4)O3)N=2)=N[C@@H](C(C)C)C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 605.30447
• Monoisotopic Mass: 605.30422750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 739.266 °C at 760 mmHg
• Flash Point: 739.266 °C at 760 mmHg
• PSA: 56.07

2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Additional information on 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine

Comprehensive Guide to 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine (CAS No. 162213-03-8)

2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine (CAS No. 162213-03-8) is a specialized chiral compound widely recognized for its unique structural properties and applications in asymmetric synthesis. This compound belongs to the class of oxazoline derivatives, which are pivotal in catalysis and pharmaceutical research. Its molecular structure features two oxazoline rings attached to a central pyridine core, enhancing its utility as a ligand in transition metal-catalyzed reactions.

The growing interest in chiral auxiliaries and asymmetric catalysis has positioned 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine as a key player in modern organic chemistry. Researchers frequently inquire about its synthesis, enantioselectivity, and applications in drug development. The compound's ability to induce high enantiomeric excess (ee) in reactions makes it invaluable for producing optically active intermediates, a hot topic in the pharmaceutical industry.

From a commercial perspective, 162213-03-8 is sought after by manufacturers of fine chemicals and specialty reagents. Its demand is driven by the need for efficient chiral ligands in the synthesis of active pharmaceutical ingredients (APIs). Recent trends in green chemistry have also highlighted its role in reducing waste and improving reaction efficiency, aligning with sustainability goals.

One of the most frequently asked questions about 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine revolves around its stability and storage conditions. The compound is typically stored under inert conditions to prevent degradation, and its handling requires standard laboratory precautions. Additionally, researchers often explore its compatibility with various metal catalysts, such as palladium and rhodium, to optimize reaction outcomes.

In the context of drug discovery, this compound has been investigated for its potential in constructing complex molecular architectures. Its oxazoline-pyridine framework offers steric and electronic tuning, making it adaptable to diverse synthetic challenges. Recent publications have highlighted its use in C-C bond-forming reactions, a critical step in assembling bioactive molecules.

The market for chiral catalysts and ligands is expanding, with 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine gaining traction due to its proven performance. Suppliers often emphasize its high purity and reproducibility, which are essential for industrial-scale applications. As the pharmaceutical sector continues to prioritize enantioselective synthesis, the relevance of this compound is expected to grow further.

For those exploring asymmetric hydrogenation or cross-coupling reactions, 162213-03-8 offers a reliable solution. Its modular design allows for customization, catering to specific reaction requirements. This adaptability has made it a subject of ongoing research, with scientists investigating novel derivatives to enhance catalytic activity.

In summary, 2,6-Bis(4S)-4,5-dihydro-4-(1-methylethyl)-5,5-diphenyl-2-oxazolylpyridine (CAS No. 162213-03-8) stands out as a versatile and efficient chiral ligand with broad applications in synthetic chemistry. Its role in advancing enantioselective synthesis and green chemistry underscores its importance in both academic and industrial settings. As research progresses, this compound is likely to remain at the forefront of innovative catalytic strategies.